Cas no 683235-56-5 (4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide)

• Product Name: 4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide
• CAS No: 683235-56-5
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 5765126
• PubChem ID: 23997137
• Update Time: 2025-05-27

4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_448668
• 4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide
• 683235-56-5
• AKOS024602871
• 4-(dimethylamino)-N-(1,3-dioxoisoindolin-5-yl)benzamide
• F1105-0189
• Benzamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-4-(dimethylamino)-

• Inchi： 1S/C17H15N3O3/c1-20(2)12-6-3-10(4-7-12)15(21)18-11-5-8-13-14(9-11)17(23)19-16(13)22/h3-9H,1-2H3,(H,18,21)(H,19,22,23)
• InChI Key： VEVFRIQWRQCFSK-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1)=O)NC(C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• pka: 9.83±0.20(Predicted)

Additional information on 4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide

4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide (CAS No. 683235-56-5): A Comprehensive Overview

4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide (CAS No. 683235-56-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DAMIB, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide (DAMIB) is defined by its core benzamide moiety and the substituted dimethylamino and isoindole groups. The dimethylamino group imparts significant electronic effects, enhancing the compound's reactivity and solubility. The isoindole group, with its characteristic 1,3-dioxo functionality, contributes to the compound's stability and potential biological activity.

The molecular formula of DAMIB is C₁₇H₁₆N₂O₄, with a molecular weight of 308.32 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its melting point ranges from 190 to 192°C.

Synthesis Methods

The synthesis of 4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide has been reported in several studies. One common method involves the reaction of 4-dimethylaminobenzoyl chloride with 5-aminoisoindoline-1,3-dione in the presence of a base such as triethylamine. This reaction proceeds via an amide coupling mechanism to form the desired product.

Another approach involves the condensation of 4-dimethylaminobenzoic acid with 5-aminoisoindoline-1,3-dione using a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). These methods offer high yields and purity levels, making them suitable for large-scale production.

Biological Properties and Applications

4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory and anti-cancer properties. Studies have shown that DAMIB can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, DAMIB has demonstrated significant anti-cancer activity against various cancer cell lines. It has been shown to induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that DAMIB could be a valuable lead compound for the development of novel anti-cancer drugs.

Clinical Trials and Future Prospects

The promising preclinical results of 4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and efficacy of DAMIB in treating inflammatory diseases and cancer. Preliminary data from these trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms.

Further research is needed to fully understand the mechanisms underlying DAMIB's biological activities and to optimize its therapeutic potential. Ongoing studies are focused on identifying biomarkers that can predict patient response to DAMIB treatment and on developing combination therapies that enhance its efficacy while minimizing side effects.

Conclusion

4-(dimethylamino)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide (CAS No. 683235-56-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure confers valuable biological properties, including anti-inflammatory and anti-cancer activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As clinical trials progress, DAMIB holds great promise for improving patient outcomes in various diseases.